
Personal protective equipment for handling
Salbutamol-d9

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Salbutamol-d9

Cat. No.: B602545 Get Quote

Essential Safety and Handling of Salbutamol-d9
For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure laboratory safety and maintain experimental

integrity. This guide provides essential, immediate safety and logistical information for the

handling of Salbutamol-d9, a deuterated analog of Salbutamol.

Chemical and Physical Properties

Property Value

Synonyms
(±)-Salbutamol-d9, DL-Salbutamol-d9, (±)-

Albuterol-d9

CAS Number 1173021-73-2

Molecular Formula C13H12D9NO3

Molecular Weight 248.4 g/mol

Hazard Identification and Classification
Salbutamol-d9 is classified as a hazardous substance. It is harmful if swallowed, causes

serious eye irritation, and may provoke an allergic skin reaction.[1][2] Additionally, it is harmful

to aquatic life with long-lasting effects.[1][2]
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GHS Hazard Statements:

H302: Harmful if swallowed.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H412: Harmful to aquatic life with long lasting effects.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Salbutamol-d9 to determine the

appropriate level of PPE required. The following table summarizes the recommended PPE.

PPE Category Minimum Requirement
Recommended for High-
Risk Operations

Hand Protection
Impermeable and resistant

gloves (e.g., nitrile)

Double gloving with

chemotherapy-rated gloves

Eye Protection
Safety glasses with side

shields

Chemical safety goggles or a

face shield

Skin and Body Laboratory coat
Disposable gown resistant to

hazardous drugs

Respiratory
Not generally required with

adequate ventilation

NIOSH-approved respirator

(e.g., N95) if dust or aerosols

are generated

Handling and Storage Procedures
Safe Handling:

Avoid all direct contact with the substance.[3]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][3]
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Ensure the work area is well-ventilated.[4]

Wash hands thoroughly after handling.[2][3]

Do not eat, drink, or smoke in the handling area.[2][3]

Storage:

Store in a tightly sealed container.[5]

Protect from light and moisture.[5]

Refer to the manufacturer's specific storage temperature recommendations, which may

include refrigeration.[5]

Spills and Emergency Procedures
In Case of a Spill:

Evacuate non-essential personnel from the area.

Wear appropriate PPE before attempting to clean the spill.

For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

For larger spills, follow your institution's hazardous material spill response protocol.

Ventilate the area and wash the spill site after material pickup is complete.

First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3][4]

Skin Contact

Immediately wash skin with plenty of soap and

water. Remove contaminated clothing. If

irritation or an allergic reaction occurs, seek

medical attention.[4]

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Seek medical attention.[4]

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Seek immediate medical attention.[4]

Disposal Plan
All waste containing Salbutamol-d9 must be treated as hazardous chemical waste.

Collect waste in a clearly labeled, sealed container.

Dispose of the waste through a licensed hazardous waste disposal company.

Do not dispose of down the drain or in the general trash.[2]

Follow all federal, state, and local regulations for hazardous waste disposal.

Experimental Workflow for Handling Salbutamol-d9
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Caption: Workflow for the safe handling of Salbutamol-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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